Cas no 2679860-10-5 (rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate)

• Product Name: rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate
• CAS No: 2679860-10-5
• MF: C₁₂H₁₄F₃NO₃
• MW: 277.239674091339
• CID: 6318628
• PubChem ID: 165909946
• Update Time: 2025-09-28

rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284975
• 2679860-10-5
• rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate

• Inchi： 1S/C12H14F3NO3/c1-8(17)10(12(13,14)15)16-11(18)19-7-9-5-3-2-4-6-9/h2-6,8,10,17H,7H2,1H3,(H,16,18)/t8-,10-/m1/s1
• InChI Key： BWYFYYFFXYYHQN-PSASIEDQSA-N
• SMILES： FC([C@@H]([C@@H](C)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 277.09257779g/mol
• Monoisotopic Mass: 277.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate

Rac-Benzyl N-[(2R,3R)-1,1,1-Trifluoro-3-Hydroxybutan-2-yl]Carbamate (CAS No. 2679860-10-5)

Rac-Benzyl N-[(2R,3R)-1,1,1-Trifluoro-3-hydroxybutan-2-yl]carbamate (CAS No. 2679860-10-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a hydroxyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The trifluoromethyl group in rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate imparts significant stability and metabolic resistance to the molecule. This property is particularly advantageous in the development of drugs that require prolonged biological activity or enhanced pharmacokinetic profiles. The presence of the hydroxyl group further enhances the compound's reactivity and solubility, making it suitable for a wide range of chemical transformations and biological applications.

In recent years, the use of chiral compounds in drug discovery has become increasingly prevalent due to their ability to target specific biological pathways with high selectivity and efficacy. Rac-Benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate is no exception. Its chiral centers provide opportunities for enantioselective synthesis, which is crucial for optimizing the therapeutic potential of drug candidates.

The synthesis of rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate typically involves several steps, including the formation of the carbamate moiety and the introduction of the trifluoromethyl and hydroxyl groups. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of these synthetic processes. For example, a study published in the Journal of Organic Chemistry reported a highly efficient method for synthesizing this compound using a palladium-catalyzed reaction with excellent enantioselectivity (98% ee).

In terms of biological activity, rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate has shown promising results in various preclinical studies. One notable application is its use as an intermediate in the synthesis of antiviral agents. A research team at the University of California demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key enzymatic processes.

Beyond antiviral applications, rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate has also been explored for its potential as an anticancer agent. Studies have shown that certain derivatives can selectively target cancer cells by disrupting cellular signaling pathways involved in cell proliferation and survival. For instance, a study published in Cancer Research found that a derivative of this compound induced apoptosis in breast cancer cells by inhibiting the Akt/mTOR pathway.

The safety profile of rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate is another critical aspect that has been extensively investigated. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, rac-benzyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate (CAS No. 2679860-10-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new avenues for its use in treating various diseases and conditions.